Cas no 1782813-23-3 (2-Methoxy-5-methyl-isonicotinonitrile)

• Product Name: 2-Methoxy-5-methyl-isonicotinonitrile
• CAS No: 1782813-23-3
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD28648276
• CID: 4778620
• PubChem ID: 84071165
• Update Time: 2026-02-27

2-Methoxy-5-methyl-isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-methylisonicotinonitrile
• 2-Methoxy-5-methyl-isonicotinonitrile
• SB34355
• 2-methoxy-5-methylpyridine-4-carbonitrile
• CS-0342373
• 1782813-23-3
• SCHEMBL18315100
• G63237

• MDL： MFCD28648276
• Inchi： 1S/C8H8N2O/c1-6-5-10-8(11-2)3-7(6)4-9/h3,5H,1-2H3
• InChI Key： AQNPFIBDRRGWDS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(C)=CN=1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.9

Additional information on 2-Methoxy-5-methyl-isonicotinonitrile

Introduction to 2-Methoxy-5-methyl-isonicotinonitrile (CAS No. 1782813-23-3)

2-Methoxy-5-methyl-isonicotinonitrile, with the chemical formula C₉H₇N₂O, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in medicinal chemistry. The presence of both a nitrile group and an ether moiety in its molecular structure makes it a particularly interesting subject for further investigation.

The CAS number 1782813-23-3 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and study among researchers. As a pyridine derivative, 2-Methoxy-5-methyl-isonicotinonitrile exhibits characteristics that make it a valuable intermediate in the synthesis of more complex molecules. Its structural framework allows for modifications at various positions, enabling chemists to explore a wide range of potential applications.

In recent years, there has been growing interest in the development of novel compounds with antimicrobial and anti-inflammatory properties. The structural features of 2-Methoxy-5-methyl-isonicotinonitrile suggest that it may interfere with bacterial biofilm formation and disrupt microbial communication pathways. Preliminary studies have indicated that derivatives of this compound could exhibit promising activity against certain resistant strains of bacteria, making it a candidate for further development in therapeutic agents.

Additionally, the compound's ability to interact with biological targets has prompted investigations into its potential role in modulating enzyme activity. Pyridine derivatives are known to bind to various enzymes and receptors, influencing metabolic pathways and cellular processes. The methoxy and methyl substituents in 2-Methoxy-5-methyl-isonicotinonitrile may enhance its binding affinity to specific targets, potentially leading to the discovery of new drugs targeting neurological disorders or metabolic diseases.

The synthesis of 2-Methoxy-5-methyl-isonicotinonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have explored different synthetic routes, including nucleophilic substitution reactions and cyclization processes, to achieve the desired product. Advances in catalytic methods have also enabled more efficient synthesis, reducing the environmental impact of production processes.

One of the key challenges in working with 2-Methoxy-5-methyl-isonicotinonitrile is its reactivity due to the presence of both electron-withdrawing and electron-donating groups. This can influence its stability under various conditions, necessitating controlled environments for storage and handling. However, these properties also make it a versatile building block for further chemical modifications.

In academic research, 2-Methoxy-5-methyl-isonicotinonitrile has been used as a starting material for exploring novel heterocyclic compounds. Its structural motif allows for the introduction of additional functional groups, leading to a library of derivatives with varying biological activities. This approach has been particularly fruitful in the search for new antimicrobial agents, where structural diversity is often correlated with enhanced efficacy.

The pharmaceutical industry has also shown interest in 2-Methoxy-5-methyl-isonicotinonitrile due to its potential as a lead compound for drug development. Its scaffold can be modified to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Computational modeling techniques have been employed to predict how different structural modifications will affect the compound's behavior in biological systems.

Recent publications have highlighted the role of 2-Methoxy-5-methyl-isonicotinonitrile in developing new therapeutic strategies against infectious diseases. The compound's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways makes it an attractive candidate for combating resistant pathogens. Researchers are also exploring its potential as a broad-spectrum antimicrobial agent that could address multiple drug-resistant infections.

The environmental impact of synthesizing and using 2-Methoxy-5-methyl-isonicotinonitrile is another area of concern. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, where efficiency and environmental responsibility are prioritized alongside innovation.

In conclusion, 2-Methoxy-5-methyl-isonicotinonitrile (CAS No. 1782813-23-3) represents a promising compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structure offers opportunities for developing novel drugs targeting various diseases, while its reactivity makes it a valuable intermediate for further chemical exploration. As research continues to uncover new possibilities, this compound is poised to play an important role in advancing both academic science and industrial applications.